Cas no 77279-89-1 (4-Fluoro-3-phenoxybenzoic Acid)

4-Fluoro-3-phenoxybenzoic Acid Properties

Names and Identifiers

• Benzoic acid,4-fluoro-3-phenoxy-
• 4-Fluoro-3-phenoxybenzoic acid
• 4-fluoro-3-(phenoxy)benzoic acid
• AC1L4H9B
• AC1Q73BI
• AG-H-08873
• CTK5E4139
• SureCN979843
• 4-Fluoro-3-phenoxy-benzoic acid
• NS00067255
• 4-FLUORO-3-PHENOXY BENZOIC ACID
• 4-Fluoro-3-phenoxy benzoic acid 100 microg/mL in Acetonitrile
• 77279-89-1
• MFCD03617287
• DTXSID00228005
• Benzoic acid, 4-fluoro-3-phenoxy-
• 4-luoro-3-phenoxybenzoic acid
• CHEBI:165196
• Z2KNN3JH97
• VS-12572
• FLUORO-3-PHENOXYBENZOIC ACID, 4-
• SCHEMBL979843
• beta-cyfluthrin TP1
• UNII-Z2KNN3JH97
• 4-Fluoro-3-phenoxybenzoicacid
• AKOS015918257
• +Expand

• MDL： MFCD03617287
• InChIKey： VLXNXMTVRWIUJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9FO3/c14-11-7-6-9(13(15)16)8-12(11)17-10-4-2-1-3-5-10/h1-8H,(H,15,16)
• SMILES： C1=CC=C(C=C1)OC2=C(C=CC(=C2)C(=O)O)F

Computed Properties

• Exact Mass: 232.054
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.054
• Heavy Atom Count: 17
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Refractive Index: 1.589
• Boiling Point: 351.1°C at 760 mmHg
• Flash Point: 166.2°C
• Density: 1.313